Cas no 98983-45-0 (1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl-)

1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl- structure
98983-45-0 structure
Product name:1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl-
CAS No:98983-45-0
MF:C16H23NS2
MW:293.490521669388
CID:813778
PubChem ID:3062789

1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl-
    • 3-(2-butylsulfanylethylsulfanyl)-1-ethylindole
    • 1-Ethyl-3-((2-butylthio)ethylthio)indole
    • 98983-45-0
    • 1H-Indole, 3-((2-(butylthio)ethyl)thio)-1-ethyl-
    • DTXSID20243896
    • BRN 5548977
    • 3-((2-(Butylthio)ethyl)thio)-1-ethyl-1H-indole
    • Inchi: InChI=1S/C16H23NS2/c1-3-5-10-18-11-12-19-16-13-17(4-2)15-9-7-6-8-14(15)16/h6-9,13H,3-5,10-12H2,1-2H3
    • InChI Key: ZXDRWSLMFNDBJM-UHFFFAOYSA-N
    • SMILES: CCCCSCCSC1=CN(C2=CC=CC=C21)CC

Computed Properties

  • Exact Mass: 293.127
  • Monoisotopic Mass: 293.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 445.1°C at 760 mmHg
  • Flash Point: 223°C
  • Refractive Index: 1.58

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